Cas no 148356-01-8 (5(6)-Carboxyfluorescein-hexanoic acid)

• Product Name: 5(6)-Carboxyfluorescein-hexanoic acid
• CAS No: 148356-01-8
• MF: C₃₁H₂₆N₂O₁₀
• MW: 586.545548915863
• MDL: MFCD31656745
• CID: 4701058
• Update Time: 2025-06-07

5(6)-Carboxyfluorescein-hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5(6)-Carboxyfluorescein-hexanoic acid
• 6-[Fluorescein-6-carboxamido]hexanoic acid N-hydroxysuccinimide ester

• MDL： MFCD31656745
• Inchi： 1S/C31H26N2O10/c34-18-6-9-21-24(15-18)41-25-16-19(35)7-10-22(25)31(21)23-14-17(5-8-20(23)30(40)42-31)29(39)32-13-3-1-2-4-28(38)43-33-26(36)11-12-27(33)37/h5-10,14-16,34-35H,1-4,11-13H2,(H,32,39)
• InChI Key： OEKZTXDDIMSZIG-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCCCCNC(C1=CC2C3(C4=C(C=C(O)C=C4)OC4=C3C=CC(O)=C4)OC(=O)C=2C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5(6)-Carboxyfluorescein-hexanoic acid

5(6)-Carboxyfluorescein-hexanoic Acid (CAS No. 148356-01-8): A Versatile Fluorescent Label for Biochemical Applications

5(6)-Carboxyfluorescein-hexanoic acid (CAS No. 148356-01-8) is a widely used fluorescent label in biochemical and biotechnological research. This compound, also known as 5(6)-CFH, is a derivative of carboxyfluorescein, a well-known fluorophore that has been extensively utilized for its high sensitivity and stability in various biological assays. The addition of a hexanoic acid group to the carboxyfluorescein molecule enhances its solubility and reactivity, making it an ideal choice for labeling proteins, nucleic acids, and other biomolecules.

The chemical structure of 5(6)-Carboxyfluorescein-hexanoic acid consists of a fluorescein core with a carboxyl group attached to the 5 or 6 position, and a hexanoic acid chain extending from the carboxyl group. This unique structure provides several advantages in biochemical applications. The fluorescein core emits green fluorescence upon excitation, typically at wavelengths around 490 nm, with an emission maximum around 520 nm. The hexanoic acid chain increases the hydrophilicity of the molecule, facilitating its conjugation to biomolecules through amine or thiol groups.

In recent years, 5(6)-CFH has gained significant attention in the field of fluorescence microscopy and flow cytometry. Its high quantum yield and photostability make it an excellent choice for long-term imaging studies and high-throughput screening assays. Researchers have successfully used 5(6)-Carboxyfluorescein-hexanoic acid to label antibodies, peptides, and small molecules, enabling detailed visualization and quantification of cellular processes.

Beyond its use in imaging, 5(6)-CFH has also found applications in drug discovery and development. In high-throughput screening (HTS) platforms, this fluorescent label is often employed to identify small molecules that modulate protein-protein interactions or enzyme activities. The ability to rapidly screen large libraries of compounds using fluorescence-based assays has accelerated the identification of potential therapeutic candidates.

The versatility of 5(6)-Carboxyfluorescein-hexanoic acid extends to its use in live-cell imaging and real-time monitoring of cellular events. By conjugating this fluorophore to specific biomolecules, researchers can track the dynamics of protein localization, trafficking, and interactions within living cells. This capability is particularly valuable in understanding complex biological processes such as signal transduction pathways and cellular responses to external stimuli.

In addition to its applications in basic research, 5(6)-CFH has shown promise in clinical diagnostics. For instance, it can be used to label biomarkers for early detection of diseases such as cancer and neurodegenerative disorders. The high sensitivity and specificity of fluorescence-based assays make them suitable for point-of-care testing and personalized medicine approaches.

The latest research on 5(6)-Carboxyfluorescein-hexanoic acid has also explored its potential in nanotechnology and materials science. When incorporated into nanoparticles or hydrogels, this fluorophore can enhance the optical properties of these materials, making them useful for biomedical imaging and drug delivery systems. Recent studies have demonstrated that nanoparticles labeled with 5(6)-CFH can efficiently target specific tissues or cells, improving the efficacy and safety of therapeutic interventions.

In conclusion, 5(6)-Carboxyfluorescein-hexanoic acid (CAS No. 148356-01-8) is a highly versatile fluorescent label with a wide range of applications in biochemical research, drug discovery, clinical diagnostics, and nanotechnology. Its unique chemical properties make it an indispensable tool for scientists seeking to advance our understanding of biological systems and develop innovative therapeutic strategies.